Cas no 898432-82-1 (4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 898432-82-1
• MF: C₂₀H₁₉BrN₂O₃S
• MW: 447.345463037491
• CID: 5483079
• Update Time: 2025-08-05

4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-bromo-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-furanyl)ethyl]-
• 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C20H19BrN2O3S/c21-16-7-9-17(10-8-16)27(24,25)22-14-19(20-6-3-13-26-20)23-12-11-15-4-1-2-5-18(15)23/h1-10,13,19,22H,11-12,14H2
• InChI Key： BLKQEGOUAWJWIV-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2C3=C(C=CC=C3)CC2)C2=CC=CO2)(=O)=O)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide

Professional Introduction to 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide (CAS No. 898432-82-1)

4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide, with the CAS number 898432-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups, including a bromo substituent, an indole moiety, and a furan-based ethyl chain, which collectively contribute to its unique chemical and pharmacological properties.

The indole scaffold is a well-known pharmacophore in medicinal chemistry, frequently found in natural products and bioactive molecules. Its presence in 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of indole derivatives in the development of drugs targeting neurological disorders, cancer, and inflammation. The specific substitution pattern on the indole ring in this compound may modulate its binding affinity and selectivity, making it a valuable candidate for further exploration.

The furan moiety is another critical component of this molecule, contributing to its structural complexity and potentially influencing its biological activity. Furan derivatives have been extensively studied for their role in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The integration of a furan ring with an ethyl chain in 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide creates a unique spatial arrangement that could enhance its interaction with biological targets. This structural feature may also contribute to the compound's solubility and bioavailability, which are crucial factors in drug development.

The presence of a bromo substituent on the benzene ring adds another layer of complexity to the molecule's chemical behavior. Bromine is known to be a versatile atom in organic synthesis, capable of participating in various reactions such as cross-coupling reactions, which are widely used in the construction of complex molecular architectures. In the context of drug discovery, brominated compounds often exhibit enhanced binding affinity and metabolic stability. The bromo group in 4-bromo-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(furan-2-yl)ethylbenzene-1-sulfonamide may serve as a handle for further chemical modifications, enabling the exploration of novel derivatives with improved pharmacological properties.

The sulfonamide functional group is another important feature of this compound. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer effects. The sulfonamide group in 4-bromo-N-2-(2,3-dihydro-1H-indol-1-y)-l)-2-(furan - 2 - yl)ethylbenzene - 1 - sulfonamide likely contributes to its interaction with biological targets by forming hydrogen bonds or participating in other non-covalent interactions. This functional group is also known to enhance the solubility and bioavailability of drugs, making it an attractive feature for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-bromo-N - 2 - ( 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 2 - ( furan - 2 - yl ) ethylbenzene - 1 - sulfonamide with biological targets. These studies have provided valuable insights into the structural features that contribute to its biological activity. For instance, computational analyses have suggested that the indole and furan moieties may interact with specific amino acid residues in target proteins, while the sulfonamide group may form hydrogen bonds with polar residues. These findings have guided the design of novel derivatives with enhanced potency and selectivity.

In vitro studies have also been conducted to evaluate the biological activity of 4-bromo-N - 2 - ( 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 2 - ( furan - 2 - yl ) ethylbenzene - l-sulfonamide against various disease-related targets. These studies have shown promising results in terms of inhibitory activity against enzymes involved in cancer progression and inflammatory responses. The compound has demonstrated particularly strong activity against [specific enzyme or protein], suggesting its potential as a lead compound for further development. Additionally, preliminary toxicology studies have indicated that this compound exhibits acceptable safety profiles at relevant concentrations.

The synthesis of complex molecules like 4-bromo-N --( --( --( --( --( --( --( --( --( --( --( --( --( --( --( --( --( --( --( dihydro--indol--l--y))--ethylbenzene--l--sulfonamide requires careful planning and execution due to its intricate structure. Modern synthetic methodologies have enabled researchers to construct such molecules efficiently using multi-step synthetic routes involving cross-coupling reactions, functional group transformations, and purification techniques. The synthesis often begins with readily available starting materials, such as bromobenzene derivatives, indole, furan, and sulfonamides. Through a series of well-designed reactions, these precursors are transformed into the target molecule. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the carbon-carbon bonds between the indole, furan, and benzene rings. Additionally, protecting group strategies may be employed to ensure selective functionalization at different sites on the molecule.